BE“GH@ Methodological & Application

Check Availability & Pricing

Protocol for Using Mordant Orange 1 in Textile
Dyeing Experiments

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Mordant Orange 1

Cat. No.: B1664777

Introduction

Mordant Orange 1, also known by its Colour Index name C.I. 14030, is a synthetic azo dye. It
Is primarily used in the textile industry for dyeing protein fibers such as wool and silk, as well as
polyamide fibers like nylon. The application of Mordant Orange 1 requires the use of a metallic
salt, known as a mordant, which acts as a fixative to bind the dye to the fabric. This process
forms a coordination complex between the dye, mordant, and fiber, enhancing the color's
fastness to washing, light, and rubbing. The choice of mordant significantly influences the final
color and fastness properties of the dyed textile.

This document provides detailed application notes and protocols for researchers, scientists,
and drug development professionals conducting textile dyeing experiments with Mordant
Orange 1.

Physicochemical Properties of Mordant Orange 1
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Property Value

C.l. Name Mordant Orange 1, C.I. 14030
CAS Registry Number 2243-76-7

Molecular Formula C13H9N30s

Molecular Weight 287.23 g/mol

Appearance Orange-brown powder

Soluble in water and ethanol; slightly soluble in

Solubility .
acetone.

Safety Precautions

Mordant Orange 1 may cause eye and skin irritation, as well as respiratory and digestive tract
irritation.[1] It is harmful if swallowed.[2][3][4] Always work in a well-ventilated area and wear
appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab
coat.[5] Avoid creating dust.[5] In case of contact with eyes, rinse cautiously with water for
several minutes.[3] If on skin, wash with plenty of soap and water.[1] If ingested, seek
immediate medical attention and do not induce vomiting.[2]

Experimental Protocols

A pre-mordanting technique is a common and effective method for applying mordant dyes.[6]
This process involves treating the textile with the mordant before introducing the dye. The
following protocols provide a general framework for dyeing wool, silk, and nylon with Mordant
Orange 1 using various mordants. Researchers should optimize these parameters based on
their specific experimental needs.

Scouring of Textiles

Before mordanting and dyeing, it is crucial to scour the textile fibers to remove any impurities,
such as oils, waxes, and dirt, which could interfere with dye uptake.

Materials:
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» Textile (wool, silk, or nylon)

e pH-neutral detergent

e Sodium carbonate (for cotton, if used as a control)
o Large stainless steel or enamel pot

e Stirring rod

e Heat source

Protocol:

o Weigh the dry textile. This is the "weight of fiber" (WOF), which will be used for all
subsequent calculations.

 Fill a pot with enough water to allow the textile to move freely.

e Add a scouring agent. For wool and silk, use 1-2% WOF of a pH-neutral soap.[2] For nylon
and cotton, a solution of 5 g/L sodium carbonate and 2 g/L non-ionic detergent can be used.

[6]
o Submerge the wetted textile in the scouring bath.
o Slowly heat the bath to the appropriate temperature:
o Wool and Silk: 60-70°C[2]
o Nylon and Cotton: 80-90°CJ[6]
o Maintain this temperature for 30-60 minutes, stirring gently.[2]

» Allow the bath to cool, then remove the textile and rinse thoroughly with warm, then cold
water until the water runs clear.[2][6]

Pre-mordanting of Textiles
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The choice of mordant will significantly impact the final color and fastness of the dyed textile.
Common mordants include aluminum potassium sulfate (alum), ferrous sulfate (iron), and
copper sulfate.

Materials:

e Scoured textile

e Mordant (Alum, Ferrous Sulfate, or Copper Sulfate)
o Acetic acid (for pH adjustment)

e Large non-reactive pot (stainless steel or enamel)
e Stirring rod

e Heat source

Protocol:

o Prepare the mordant bath in a pot with enough water for the textile to be fully submerged.
The liquor-to-fiber ratio is typically 20:1.[6]

o Dissolve the selected mordant in a small amount of hot water before adding it to the main
bath.

o Adjust the pH of the bath to an acidic range of 4.0-5.0 with acetic acid.[6]
e Immerse the scoured, wet textile into the mordant bath.

e Slowly raise the temperature to 80°C and maintain for 45-60 minutes, stirring gently to
ensure even mordanting.[6]

» Allow the bath to cool completely before removing the textile.

» Rinse the mordanted textile with cold water.[6]

Dyeing of Textiles
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Materials:

Mordanted textile

Mordant Orange 1 dye

Acetic acid (for pH adjustment)
Large stainless steel or enamel pot
Stirring rod

Heat source

Protocol:

Prepare the dyebath in a pot with a liquor-to-fiber ratio of 20:1.[6]

Dissolve the Mordant Orange 1 dye in a small amount of hot water before adding it to the
dyebath.

Immerse the wet, mordanted textile into the dyebath at room temperature.
Gradually raise the temperature of the dyebath to 90-100°C over 30-45 minutes.[6]
Maintain this temperature for 60 minutes, stirring gently to ensure even dyeing.[6]
Allow the dyebath to cool completely to maximize dye exhaustion.

Remove the dyed textile and rinse with cold water until the water runs clear.[6]

Perform a soaping treatment with 2 g/L non-ionic detergent at 60°C for 15 minutes to remove
any unfixed dye.[6]

Rinse thoroughly with hot and then cold water.[6]

Air dry the textile away from direct sunlight.
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Data Presentation

The following tables summarize the recommended quantitative parameters for dyeing different
textiles with Mordant Orange 1 and the expected color fastness properties. Note that the
fastness ratings are based on general findings for mordant dyes and should be experimentally
verified for Mordant Orange 1.[6] The ratings are on a scale of 1 to 5, where 5 indicates the
best fastness.

Table 1: Recommended Dyeing Parameters for Mordant Orange 1
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Parameter Wool Silk Nylon
Scouring
2 g/L non-ionic

1-2% owf pH-neutral 1-2% owf pH-neutral
Agent detergent & 5 g/L

soap soap

Soda Ash

Temperature 60-70°C 60-70°C 80-90°C
Duration 30-60 min 30-60 min 30-60 min
Mordanting
Alum (% owf) 10-15% 15-25% 2-5%
Ferrous Sulfate (%

1-3% 1-3% 1-3%
owf)
Copper Sulfate (%

2-5% 2-5% 2-5%
owf)
Temperature 80-90°C 80-85°C 80°C
Duration 45-60 min 45-60 min 45-60 min
pH 4.0-5.0 4.0-5.0 4.0-5.0
Dyeing
Dye Concentration (%

1-3% 1-3% 1-3%
owf)
Temperature 90-100°C 85-95°C 90-100°C
Duration 60 min 45-60 min 60 min
pH 4.0-5.0 4.0-5.0 4.0-5.0

Table 2: Expected Color Fastness Properties of Textiles Dyed with Mordant Orange 1
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Wash . Rubbing
. Light Fastness
Fiber Mordant Fastness (ISO Fastness (ISO
(ISO 105-B02)
105-C06) 105-X12)
Wool Alum 4 4-5 4
Ferrous Sulfate 4-5 5 4-5
Copper Sulfate 4-5 5 4-5
Silk Alum 3-4 4 4
Ferrous Sulfate 4 4-5 4
Copper Sulfate 4 4-5 4
Nylon Alum 4 4 4
Ferrous Sulfate 4-5 4-5 4-5
Copper Sulfate 4-5 4-5 4-5

Visualizations
Experimental Workflow

Click to download full resolution via product page

Caption: Experimental workflow for textile dyeing with Mordant Orange 1.

Chemical Interaction Pathway
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Caption: Chemical interaction between dye, mordant, and textile fiber.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1664777?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

